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Compound of Interest

Compound Name: Lrrk2/nuak1/tyk2-IN-1

Cat. No.: B15140512

Essential Safety and Handling Guide for
Lrrk2/nuakl/tyk2-IN-1

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of the
potent kinase inhibitor, Lrrk2/nuak1/tyk2-IN-1. The following procedures are designed to
ensure the safety of laboratory personnel and to provide a clear framework for the operational
use and subsequent disposal of this compound.

Immediate Safety and Handling Protocols

Lrrk2/nuakl/tyk2-IN-1 is a potent inhibitor of Leucine-rich repeat kinase 2 (LRRK2), NUAK
family SNF1-like kinase 1 (NUAK1), and Tyrosine kinase 2 (TYK2), with IC50 values in the low
nanomolar range. Due to its high potency and the lack of comprehensive public safety data,
this compound should be handled with extreme caution, treating it as a potentially hazardous
substance. A specific Safety Data Sheet (SDS) for Lrrk2/nuakl1/tyk2-IN-1 was not publicly
available at the time of this writing; therefore, the following recommendations are based on
best practices for handling potent, biologically active small molecules.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent accidental exposure through
inhalation, skin contact, or ingestion.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Prevents direct skin contact.
The outer glove should be
removed immediately after

handling the compound.

Eye Protection

Chemical safety goggles.

Protects eyes from splashes or
aerosols of the compound,

especially when in solution.

Body Protection

A fully buttoned lab coat.

Provides a barrier against

accidental spills.

Respiratory Protection

A fit-tested N95 respirator or
higher.

Recommended when handling
the powdered form of the
compound to prevent

inhalation of fine particles.

Engineering Controls

Control Specification Rationale
N _ Minimizes the risk of inhalation
o Use a certified chemical fume
Ventilation hood of the powdered compound or
ood.

aerosols from solutions.

Contains any potential spills
Work Surface Disposable bench liners. and simplifies the

decontamination process.

Operational Plans: From Receipt to Disposal

A clear and concise workflow is essential for the safe handling of Lrrk2/nuak1/tyk2-IN-1 at

every stage.
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Safe Handling and Disposal Workflow for Lrrk2/nuak1/tyk2-IN-1
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Safe Handling and Disposal Workflow
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Disposal Plan

All materials contaminated with Lrrk2/nuak1/tyk2-IN-1, including gloves, bench liners, pipette
tips, and excess solutions, must be disposed of as hazardous chemical waste. Follow all local,
state, and federal regulations for hazardous waste disposal. Do not dispose of this compound
down the drain or in regular trash.

Understanding the Mechanism of Action: Signaling
Pathways

Lrrk2/nuakl/tyk2-IN-1 exerts its effects by inhibiting three distinct kinases. Understanding the
signaling pathways they are involved in is crucial for interpreting experimental results.
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Signaling Pathways Inhibited by Lrrk2/nuak1/tyk2-IN-1
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Targeted Signaling Pathways

Chemical and Physical Data

A summary of the key quantitative data for Lrrk2/nuakl/tyk2-IN-1 is provided below for easy
reference.
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Property Value
Molecular Formula C20H11F3Ne
Molecular Weight 392.34 g/mol
IC50 (LRRK2, NUAK1, TYK2) <10 nM
Storage (Powder) -20°C
Storage (in Solvent) -80°C

Experimental Protocols

Detailed experimental protocols for the use of Lrrk2/nuak1/tyk2-IN-1 are not widely available
in the public domain. As a general guideline for in vitro studies, it is recommended to prepare a
concentrated stock solution in anhydrous dimethyl sulfoxide (DMSO). Subsequent dilutions into
aqueous buffers or cell culture media should be done immediately prior to use to minimize
precipitation. The final concentration of DMSO in the assay should be kept to a minimum
(typically <0.1%) to avoid solvent-induced artifacts. For cellular assays, the optimal
concentration of the inhibitor should be determined empirically through a dose-response
experiment.

This document is intended to provide essential safety and handling information. It is not a
substitute for a thorough risk assessment and compliance with all institutional and regulatory
guidelines. Always consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance on handling and disposal of potent chemical compounds.

 To cite this document: BenchChem. [Personal protective equipment for handling
Lrrk2/nuakl1/tyk2-IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140512#personal-protective-equipment-for-
handling-lrrk2-nuak1-tyk2-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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